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Compound of Interest

Compound Name: 2,3,3,4-Tetramethylhexane

Cat. No.: B12656771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
the branched-chain alkane, 2,3,3,4-tetramethylhexane. The document details available
experimental and computed data, outlines standard experimental protocols for the
determination of key properties, and presents a logical workflow for these characterizations.
This guide is intended to be a valuable resource for professionals in research and development
who require a thorough understanding of this compound's physical and chemical
characteristics.

Core Physicochemical Properties

2,3,3,4-Tetramethylhexane is a saturated hydrocarbon with the molecular formula C1oH22 and
a molecular weight of 142.28 g/mol [1][2][3]. Its structure consists of a hexane backbone with
four methyl group substituents at the 2, 3, and 4 positions. While a complete set of
experimentally determined physicochemical data for 2,3,3,4-tetramethylhexane is not readily
available in the public domain, this guide compiles the existing information and provides data
for a closely related isomer, 2,2,3,4-tetramethylhexane, for comparative purposes.

Table 1: Summary of Physicochemical Data for Tetramethylhexane Isomers
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Property

2,3,3,4-Tetramethylhexane

2,2,3,4-Tetramethylhexane
(Isomer for Comparison)

Molecular Formula

CroH22[1][2][3]

C1oH22[4]

Molecular Weight 142.28 g/mol [1][2][3] 142.28 g/mol [4]

CAS Number 52897-10-6[1][2][3] 52897-08-2[4]

Boiling Point 165 °C[2] 157 °C at 760 mmHg[4]
Melting Point Data not available -53.99 °C[4]

Density Data not available 0.731 g/cm?3[4]

Refractive Index

Data not available

1.4193[4]

Critical Temperature

336 °C[2]

Data not available

Critical Pressure

19.4 atm[2]

Data not available

Critical Volume

616.59 ml/mol[2]

Data not available

Experimental Protocols

The determination of the physicochemical properties of a compound like 2,3,3,4-
tetramethylhexane follows established laboratory procedures. The following are detailed
methodologies for the key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.

Methodology: Thiele Tube Method

» Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in
a small test tube or a fusion tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed in the sample
tube with the open end submerged in the liquid.

e Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
even heat distribution by convection.

o Observation: As the temperature rises, a slow stream of bubbles will emerge from the
capillary tube. The heating is continued until a steady and rapid stream of bubbles is
observed.

e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary
tube. This indicates that the vapor pressure inside the capillary is equal to the atmospheric
pressure.

Determination of Melting Point

Since 2,3,3,4-tetramethylhexane is a liquid at room temperature, its melting point would be
determined at sub-ambient temperatures.

Methodology: Mel-Temp Apparatus with Cold Stage

» Sample Preparation: A small amount of the solidified sample is introduced into a capillary
tube. The sample is solidified by cooling it below its expected melting point.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus equipped with a cold stage or a cooling accessory.

e Cooling and Heating Cycle: The sample is first frozen by the cold stage. Then, the apparatus
is set to heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute).

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
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as the end of the melting range. For a pure compound, this range should be narrow.

Determination of Density

The density of a liquid is its mass per unit volume. It is typically measured at a specific
temperature, as density is temperature-dependent.

Methodology: Pycnometer Method

Pycnometer Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly
cleaned, dried, and weighed (ma).

o Sample Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped off. The filled
pycnometer is then weighed (mz2).

» Reference Liquid: The process is repeated with a reference liquid of known density, typically
distilled water. The pycnometer is cleaned, dried, filled with distilled water, and weighed (ms).

o Calculation: The density of the sample (p_sample) is calculated using the following formula:
p_sample = [(mz - m1) / (m3 - m1)] * p_water where p_water is the density of water at the
measurement temperature.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property of a substance and is dependent on
temperature and the wavelength of light used.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of the liquid sample are placed on the prism surface of the
refractometer.
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e Measurement: The prisms are closed, and the light source is adjusted. The user looks
through the eyepiece and adjusts the controls to bring the dividing line between the light and
dark fields into sharp focus and align it with the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded, as the refractive index is temperature-sensitive. If the measurement
is not performed at the standard temperature of 20°C, a correction is typically applied.

Visualizing Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Caption: Workflow for Density Determination using the Pycnometer Method.
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Caption: Workflow for Refractive Index Determination using an Abbe Refractometer.
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Signaling Pathways and Logical Relationships

As a simple, non-polar hydrocarbon, 2,3,3,4-tetramethylhexane is not expected to be involved
in biological signaling pathways in the same manner as complex drug molecules. Its primary
interactions within a biological system would likely be non-specific, driven by hydrophobic
effects. Therefore, a diagram of a signaling pathway is not applicable.

The logical relationship in the context of this compound is the direct correlation between its
molecular structure and its macroscopic physicochemical properties.

Molecular Structure
(2,3,3,4-Tetramethylhexane)

Physicochemical Properties

Boiling Point Melting Point Density Refractive Index

Click to download full resolution via product page

Caption: Relationship between Molecular Structure and Physicochemical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetramethylhexane: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12656771#physicochemical-properties-
of-2-3-3-4-tetramethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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